Cas no 1207685-12-8 (Diethyoxypillar[6]arene)

• Product Name: Diethyoxypillar[6]arene
• CAS No: 1207685-12-8
• MF: C₆₆H₈₄O₁₂
• MW: 1069.37
• CID: 5167310
• PubChem ID: 56839251
• Update Time: 2025-07-23

Diethyoxypillar[6]arene Chemical and Physical Properties

Names and Identifiers

• Heptacyclo[26.2.2.23,6.28,11.213,16.218,21.223,26]dotetraconta-3,5,8,10,13,15,18,20,23,25,28,30,31,33,35,37,39,41-octadecaene, 4,9,14,19,24,29,31,33,35,37,39,41-dodecaethoxy-
• Diethyoxypillar[6]arene
• 1,4-diethoxypillar[6]arene
• 12,15,32,35,52,55,72,75,92,95,112,115-Dodecaethoxy-1,3,5,7,9,11(1,4)-hexabenzenacyclododecaphane
• 1207685-12-8
• Diethoxypillar[6]arene

• Inchi： 1S/C66H84O12/c1-13-67-55-31-44-26-46-34-60(72-18-6)48(36-59(46)71-17-5)28-50-38-64(76-22-10)52(40-63(50)75-21-9)30-54-42-65(77-23-11)53(41-66(54)78-24-12)29-51-39-61(73-19-7)49(37-62(51)74-20-8)27-47-35-57(69-15-3)45(33-58(47)70-16-4)25-43(55)32-56(44)68-14-2/h31-42H,13-30H2,1-12H3
• InChI Key： ZFNADYQLTCMRKZ-UHFFFAOYSA-N
• SMILES： C12C(OCC)=CC(=C(OCC)C=1)CC1C(OCC)=CC(=C(OCC)C=1)CC1C(OCC)=CC(=C(OCC)C=1)CC1C(OCC)=CC(=C(OCC)C=1)CC1C(OCC)=CC(=C(OCC)C=1)CC1C(OCC)=CC(=C(OCC)C=1)C2

Computed Properties

• Exact Mass: 1068.59627811g/mol
• Monoisotopic Mass: 1068.59627811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 78
• Rotatable Bond Count: 24
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.6
• Topological Polar Surface Area: 111Ų

Additional information on Diethyoxypillar[6]arene

Introduction to Diethyoxypillar[6]arene (CAS No: 1207685-12-8)

Diethyoxypillar[6]arene, with the chemical formula C₂₀H₁₈O₄, is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of pillar[6]arene derivatives, which are known for their unique macrocyclic structures and versatile applications in various scientific domains. The CAS number 1207685-12-8 uniquely identifies this molecule, facilitating its recognition and study in academic and industrial settings.

The structural framework of Diethyoxypillar[6]arene consists of a hexacyclic system with ethoxy groups attached at specific positions. This configuration imparts distinct chemical properties that make it a promising candidate for further exploration in drug design and material science. The ethoxy substituents enhance the solubility and reactivity of the molecule, making it more amenable to various synthetic modifications and functionalizations.

In recent years, there has been a surge in research focused on macrocyclic compounds due to their ability to form stable complexes with other molecules. This property is particularly valuable in pharmaceutical applications, where such complexes can serve as drug carriers or scaffolds for the development of new therapeutic agents. The unique binding capabilities of Diethyoxypillar[6]arene have been investigated in several studies, revealing its potential as a ligand in coordination chemistry and as a component in supramolecular assemblies.

One of the most intriguing aspects of Pillar[6]arene-based compounds is their ability to self-assemble into higher-order structures. These assemblies can exhibit interesting physical properties, such as high thermal stability and mechanical strength, making them suitable for applications in nanotechnology and materials science. For instance, researchers have explored the use of pillar[6]arenes in the formation of organic frameworks (OFFs) and polymers, which have potential applications in gas storage, separation technologies, and even as catalysts.

The synthesis of Diethyoxypillar[6]arene involves multi-step organic reactions that require precise control over reaction conditions. The introduction of ethoxy groups at specific positions on the pillar[6]arene core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve these objectives. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of additional functional groups, expanding the chemical diversity of the resulting compound.

In terms of biological activity, preliminary studies on Diethyoxypillar[6]arene have shown promising results. The compound has been tested for its interactions with various biological targets, including enzymes and receptors. These interactions are often mediated through non-covalent forces such as hydrogen bonding, π-stacking, and hydrophobic effects, which are well-suited for designing molecules with specific binding affinities. The ability to fine-tune these interactions by modifying the structure of the macrocycle makes Pillar[6]arene-based compounds highly attractive for drug discovery efforts.

The application of computational methods has also played a crucial role in understanding the behavior of Diethyoxypillar[6]arene. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying potential binding sites and optimizing molecular structures for improved efficacy. Furthermore, computational studies can help in understanding the mechanisms behind observed biological activities, providing insights that are difficult to obtain through experimental alone.

The field of supramolecular chemistry has seen significant advancements thanks to compounds like Diethyoxypillar[6]arene. Supramolecular assemblies formed by these molecules can exhibit dynamic behavior, allowing them to respond to external stimuli such as light or pH changes. This property makes them suitable for developing smart materials that can be used in sensors or responsive drug delivery systems. For example, researchers have designed pillar[6]arene-based polymers that can change their conformation upon exposure to specific environmental conditions, offering new possibilities for creating adaptive materials.

In conclusion, Diethyoxypillar[6]arene (CAS No: 1207685-12-8) represents a fascinating example of how structural innovation can lead to novel materials with diverse applications. Its unique properties make it a valuable tool in both academic research and industrial development. As our understanding of macrocyclic chemistry continues to grow, compounds like this one are likely to play an increasingly important role in shaping future advancements across multiple scientific disciplines.